Cas no 1704096-11-6 (Tert-butyl 4-bromo-2-fluorobenzyl(cyclopentyl)carbamate)

• Product Name: Tert-butyl 4-bromo-2-fluorobenzyl(cyclopentyl)carbamate
• CAS No: 1704096-11-6
• MF: C₁₇H₂₃BrFNO₂
• MW: 372.272427797318
• CID: 4703566
• Update Time: 2025-05-24

Tert-butyl 4-bromo-2-fluorobenzyl(cyclopentyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-bromo-2-fluorobenzyl(cyclopentyl)carbamate
• t-Butyl 4-bromo-2-fluorobenzyl(cyclopentyl)carbamate
• Tert-butyl 4-bromo-2-fluorobenzyl(cyclopentyl)carbamate

• Inchi： 1S/C17H23BrFNO2/c1-17(2,3)22-16(21)20(14-6-4-5-7-14)11-12-8-9-13(18)10-15(12)19/h8-10,14H,4-7,11H2,1-3H3
• InChI Key： COQSPBYERNBGKG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)CN(C(=O)OC(C)(C)C)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 379
• Topological Polar Surface Area: 29.5

Additional information on Tert-butyl 4-bromo-2-fluorobenzyl(cyclopentyl)carbamate

Tert-butyl 4-bromo-2-fluorobenzyl(cyclopentyl)carbamate: A Comprehensive Overview

The compound Tert-butyl 4-bromo-2-fluorobenzyl(cyclopentyl)carbamate, identified by the CAS number 1704096-11-6, is a complex organic molecule with significant applications in various fields of chemistry. This compound is a derivative of carbamates, which are widely used in pharmaceuticals, agrochemicals, and materials science. The structure of this molecule incorporates a tert-butyl group, a bromo-substituted benzene ring, and a cyclopentyl moiety, making it a versatile compound with unique chemical properties.

Recent studies have highlighted the importance of brominated aromatic compounds like Tert-butyl 4-bromo-2-fluorobenzyl(cyclopentyl)carbamate in drug discovery. The presence of the bromine atom at the para position and the fluorine atom at the ortho position on the benzene ring introduces electronic effects that can influence the molecule's reactivity and bioavailability. These substituents also play a crucial role in modulating the molecule's pharmacokinetic properties, making it a promising candidate for therapeutic applications.

The synthesis of Tert-butyl 4-bromo-2-fluorobenzyl(cyclopentyl)carbamate involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Researchers have optimized these processes to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical standards. The use of advanced catalysts and reaction conditions has further enhanced the efficiency of these synthetic routes.

In terms of applications, this compound has shown potential in the development of novel pesticides and herbicides. Its ability to inhibit key enzymes involved in plant growth makes it a valuable asset in agricultural chemistry. Additionally, preliminary studies suggest that this compound may exhibit anti-inflammatory and anti-cancer properties, opening new avenues for its use in medicinal chemistry.

The environmental impact of Tert-butyl 4-bromo-2-fluorobenzyl(cyclopentyl)carbamate has also been a topic of recent research. Studies indicate that this compound undergoes biodegradation under specific environmental conditions, reducing its persistence in ecosystems. However, further investigations are required to fully understand its long-term effects on soil and aquatic life.

In conclusion, Tert-butyl 4-bromo-2-fluorobenzyl(cyclopentyl)carbamate (CAS No. 1704096-11-6) is a multifaceted compound with diverse applications across various chemical disciplines. Its unique structure and chemical properties make it an intriguing subject for both academic research and industrial development. As new findings emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.